Cas no 405520-68-5 (4-(N,N-Dimethylaminocarbonyl)phenylboronic acid)

• Product Name: 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid
• CAS No: 405520-68-5
• MF: C₉H₁₂BNO₃
• MW: 193.007482528687
• MDL: MFCD02258943
• CID: 328842
• PubChem ID: 329762975
• Update Time: 2025-06-14

4-(N,N-Dimethylaminocarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Dimethylcarbamoyl)phenyl)boronic acid
• 4-(Dimethylcarbamoyl)phenylboronic Acid (contains varying amounts of Anhydride)
• 4-(Dimethylcarbamoyl)benzeneboronic acid
• [4-(dimethylcarbamoyl)phenyl]boronic acid
• 4-(Dimethylaminocarbonyl)benzeneboronic acid
• 4-(Dimethylcarbamoyl)phenylboronic acid
• 4-(N,N-DIMETHYLAMINOCARBONYL)BENZENE BORONIC ACID
• 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid
• 4-(N,N-dimethylcarbamoyl)phenylboronic acid
• Boronic acid,B-[4-[(dimethylamino)carbonyl]phenyl]-
• p-(N,N-Dimethylaminocarbonyl)phenylboronic Acid
• (4-(Dimethylaminocarbonyl)phenyl)boronic acid
• 4-Dimethylcarbamoylphenylboronic acid
• [4-(N,N-Dimethylaminocarbonyl)phenyl]boronic acid
• [4-(N,N-Dimethylcarbamoyl)phenyl]boronic acid
• 4-(Dimethylcarbamoyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• BORONIC ACID, [4-[(DIMETHYLAMINO)CARBONYL]PHENYL]-
• {4-[(dimethylamino)carbonyl]phenyl}boronic acid
• [4-[(Dimethylamino)carbony
• QJYYVSIRDJVQJW-UHFFFAOYSA-N
• 4-(N,N-DIMENTHYLAMINOCARBONY)PHENYLNORORNIC ACID
• [4-(dimethylcarbamoyl)phenyl]boronic acid;(4-(Dimethylcarbamoyl)phenyl)boronic acid
• FT-0644591
• 4-(DIMETHYLAMINO)-CARBONYL-BENZENEBORONIC ACID
• D5226
• AKOS015850617
• A825164
• 4-dimethylaminocarbonylphenyl boronic acid
• 405520-68-5
• AB11702
• 4-(dimethylcarbamoyl)-phenylboronic acid
• DTXSID80393109
• 4-[(dimethylamino)carbonyl]phenylboronic acid
• SCHEMBL134473
• J-513791
• SY031070
• EN300-7358576
• 4-(Dihydroxyboryl)-(N,N-dimethylbenzamide)
• SUBSTANCEP(7-11)
• Z1255458076
• MFCD02258943
• [4-(N,N-dimethylaminocarbonyl)phenyl]-boronic acid
• CS-W000926
• N,N-DIMETHYL 4-BORONOBENZAMIDE
• AS-14944
• 4-(dimethyl carbamoyl)phenyl boronic acid
• (4-(dimethylcarbamoyl)phenyl)-boronic acid
• 4-(Dimethylcarbamoyl)phenylboronic acid, >=94%
• AM20050470
• BBL102099
• DB-009530
• STL555898

• MDL： MFCD02258943
• Inchi： 1S/C9H12BNO3/c1-11(2)9(12)7-3-5-8(6-4-7)10(13)14/h3-6,13-14H,1-2H3
• InChI Key： QJYYVSIRDJVQJW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)N(C)C

Computed Properties

• Exact Mass: 193.09100
• Monoisotopic Mass: 193.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• Color/Form: No data available
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141-145 °C
• Boiling Point: 407.4°C at 760 mmHg
• Flash Point: 200.2±29.3 °C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 60.77000
• LogP: -0.93180

4-(N,N-Dimethylaminocarbonyl)phenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid

Recent Advances in the Application of 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid (CAS: 405520-68-5) in Chemical Biology and Pharmaceutical Research

4-(N,N-Dimethylaminocarbonyl)phenylboronic acid (CAS: 405520-68-5) has emerged as a versatile compound in chemical biology and pharmaceutical research due to its unique boronic acid functionality and dimethylaminocarbonyl moiety. Recent studies have highlighted its potential in drug discovery, targeted therapy, and diagnostic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid as a key intermediate in the synthesis of novel proteasome inhibitors. The boronic acid group facilitates covalent binding to the proteasome's active site, while the dimethylaminocarbonyl moiety enhances solubility and bioavailability. This dual functionality makes it a promising candidate for cancer therapy, particularly in multiple myeloma and other hematologic malignancies.

In the field of targeted drug delivery, researchers have exploited the boronic acid-diol interaction to develop glucose-responsive insulin delivery systems. A 2024 study in Advanced Materials reported the use of 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid as a glucose-sensing component in hydrogels. The compound's ability to form reversible complexes with diols enables precise insulin release in response to blood glucose levels, offering a potential breakthrough for diabetes management.

The diagnostic applications of this compound have also expanded significantly. Recent work published in Analytical Chemistry (2024) described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The boronic acid group reacts selectively with hydrogen peroxide, while the dimethylaminocarbonyl moiety serves as an electron donor, enhancing fluorescence upon ROS detection. This application shows promise for early diagnosis of oxidative stress-related diseases.

From a synthetic chemistry perspective, novel methodologies for producing 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid with improved yields and purity have been developed. A 2023 patent (US20230183221A1) disclosed a microwave-assisted synthesis route that reduces reaction time from 24 hours to under 2 hours while maintaining >95% purity. This advancement addresses previous challenges in large-scale production and could facilitate broader application in pharmaceutical development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent structure-activity relationship studies suggest that modifications to the dimethylaminocarbonyl group could enhance metabolic stability without compromising target binding affinity. Ongoing research aims to balance these properties for improved therapeutic efficacy.

In conclusion, 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid (405520-68-5) continues to demonstrate significant potential across multiple pharmaceutical applications. Its unique chemical properties enable diverse functionalities from drug development to diagnostic tools. Future research directions likely include further optimization of its physicochemical properties and expansion into new therapeutic areas such as neurodegenerative diseases and antimicrobial applications.